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Compound of Interest

Compound Name: J-104129

Cat. No.: B10787851

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of J-
104129, a potent and selective M3 muscarinic receptor antagonist, in mice. The information is
intended to guide researchers in designing and executing in vivo studies involving this
compound.

Introduction to J-104129

J-104129 is a selective antagonist for the M3 subtype of muscarinic acetylcholine receptors. Its
selectivity makes it a valuable tool for investigating the physiological and pathological roles of
M3 receptors in various systems. Due to the lack of published studies detailing the
intraperitoneal administration of J-104129 in mice, this protocol is based on general best
practices for IP injections in this species and the known physicochemical properties of the
compound. Researchers should perform a dose-response study to determine the optimal
dosage for their specific experimental model and endpoints.

Data Presentation
Physicochemical Properties of J-104129 Fumarate
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Property Value

Molecular Weight 500.63 g/mol

Solubility DMSO (up to 100 mM), Ethanol (up to 50 mM)
Storage Store at +4°C

standard itoneal Iniecti for Mi

Parameter Recommendation

Needle Gauge 25-30 G

Injection Volume 5-10 mL/kg of body weight

Injection Site Lower right quadrant of the abdomen
Angle of Insertion 15-30 degrees

Experimental Protocols
Materials

e J-104129 fumarate

e Vehicle (e.g., sterile saline, phosphate-buffered saline (PBS), or a solution containing a
solubilizing agent like DMSO and/or Tween 80)

» Sterile 1 mL syringes

o Sterile needles (25-30 gauge)
e 70% ethanol wipes

» Animal scale

e Appropriate personal protective equipment (PPE)

Preparation of J-104129 Solution
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Note: The following is a general guideline. The final concentration and vehicle composition
should be optimized based on the required dose and the solubility of J-104129 in the chosen

vehicle.

Determine the required concentration: Based on the desired dose (mg/kg) and the injection
volume (mL/kg), calculate the required concentration of the J-104129 solution (mg/mL).

Solubilization:
o If using a co-solvent system, first dissolve J-104129 in a minimal amount of DMSO.

o Gradually add the agueous component (e.g., sterile saline or PBS) to the DMSO
concentrate while vortexing to prevent precipitation. The final concentration of DMSO
should be kept to a minimum (ideally below 10%) to avoid toxicity.

Sterilization: If the components are not sterile, the final solution should be filter-sterilized
using a 0.22 um syringe filter.

Storage: Prepared solutions should be stored appropriately, protected from light, and used
within a timeframe validated by stability studies.

Intraperitoneal Injection Procedure

e Animal Preparation:
o Weigh the mouse to accurately calculate the injection volume.

o Gently restrain the mouse using an appropriate technique (e.g., scruffing the neck and
securing the tail).

« Injection Site Preparation:

o Position the mouse so that the abdomen is exposed. Tilting the mouse slightly with the
head downwards can help to move the abdominal organs away from the injection site.

o Locate the lower right quadrant of the abdomen. This site is chosen to avoid the cecum,

urinary bladder, and major blood vessels.
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o Clean the injection site with a 70% ethanol wipe.
e Injection:
o Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity.

o Gently aspirate by pulling back the plunger to ensure that the needle has not entered a
blood vessel or an organ. If blood or any fluid is aspirated, discard the syringe and prepare
a new injection.

o Inject the calculated volume of the J-104129 solution smoothly and steadily.
o Withdraw the needle swiftly.
e Post-Injection Monitoring:

o Return the mouse to its cage and monitor for any signs of distress, including but not
limited to, abnormal posture, lethargy, or signs of pain at the injection site.

o Observe the animal for the expected pharmacological effects of J-104129.

Mandatory Visualizations

Signaling Pathway of Muscarinic Acetylcholine
Receptors
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Caption: M3 muscarinic receptor signaling and antagonism by J-104129.
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Experimental Workflow for Intraperitoneal Injection
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Caption: Workflow for intraperitoneal injection of J-104129 in mice.

 To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Administration of J-104129 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787851#intraperitoneal-injection-protocol-for-j-
104129-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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